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Compound of Interest

Compound Name: Ammonium octanoate

Cat. No.: B3054343 Get Quote

CAS Number: 5972-76-9 Molecular Formula: C₈H₁₉NO₂ Synonyms: Ammonium caprylate,

Caprylic acid ammonium salt, Octanoic acid ammonium salt

This document provides a comprehensive technical overview of Ammonium Octanoate,

tailored for researchers, scientists, and professionals in drug development. It covers its

chemical and physical properties, synthesis and reactivity, key applications, and safety and

handling information.

Core Chemical and Physical Properties
Ammonium octanoate is the ammonium salt of octanoic acid (also known as caprylic acid). It

presents as hygroscopic, monoclinic crystals. Its properties make it a versatile compound in

various scientific and industrial applications.

Table 1: Chemical and Physical Properties of Ammonium Octanoate
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Property Value Source

Molecular Weight 161.24 g/mol

Melting Point 70-85 °C

Boiling Point 287.56 °C (rough estimate)

Density 1.016 g/cm³ (rough estimate)

Flash Point 107.4 °C

Vapor Pressure 0.022 mmHg at 25 °C

Water Solubility Soluble

Other Solubilities Soluble in acetic acid, ethanol

Appearance
Hygroscopic monoclinic

crystals

Synthesis and Chemical Reactivity
Ammonium octanoate is primarily synthesized through a straightforward acid-base

neutralization reaction. Its reactivity is characterized by decomposition upon heating and

substitution reactions.

Synthesis of Ammonium Octanoate
The most common method for preparing Ammonium octanoate is by reacting octanoic acid

with ammonia. This is a classic neutralization reaction.
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Figure 1: Synthesis of Ammonium Octanoate via Neutralization.

Key Chemical Reactions
Decomposition: When heated, Ammonium octanoate undergoes thermal decomposition,

reverting to octanoic acid and ammonia gas.
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Figure 2: Thermal Decomposition of Ammonium Octanoate.

Substitution: In solution, the ammonium cation can be replaced by other cations, leading to the

formation of different octanoate salts.

Experimental Protocols
General Protocol for the Synthesis of Ammonium
Octanoate
This protocol describes a generalized laboratory-scale synthesis based on the neutralization

reaction.

Materials:

Octanoic acid (Caprylic acid)

Ammonium hydroxide solution (e.g., 28-30% NH₃ in water)

Ethanol (for recrystallization, optional)

Reaction flask with magnetic stirrer

Ice bath
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pH indicator or pH meter

Procedure:

In a well-ventilated fume hood, dissolve a known molar amount of octanoic acid in a suitable

solvent like ethanol or use it neat if it is liquid at the reaction temperature.

Cool the reaction flask in an ice bath to manage the exothermic nature of the neutralization

reaction.

Slowly add a stoichiometric equivalent of ammonium hydroxide solution dropwise to the

stirring octanoic acid solution.

Monitor the pH of the reaction mixture. Continue adding ammonium hydroxide until the

solution reaches a neutral pH (approximately 7.0).

Once the reaction is complete, the solvent can be removed under reduced pressure using a

rotary evaporator to yield the crude Ammonium octanoate.

The product can be further purified by recrystallization from a suitable solvent system, such

as ethanol/water, if required.

Dry the purified crystals under vacuum to remove any residual solvent and water. The final

product is hygroscopic and should be stored in a desiccator.

Representative Protocol for Nanoparticle Synthesis (as
a Surfactant)
Ammonium octanoate's surfactant properties are utilized in the synthesis of nanoparticles to

control their size and morphology. This protocol is a representative example for the synthesis of

metal oxide nanoparticles.

Materials:

Metal salt precursor (e.g., a metal chloride or nitrate)

Ammonium octanoate
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Deionized water

Suitable base (e.g., sodium hydroxide) for pH adjustment

Hydrothermal autoclave reactor

Procedure:

Prepare an aqueous solution of the metal salt precursor.

In a separate beaker, dissolve Ammonium octanoate in deionized water to act as the

surfactant and capping agent. The concentration will influence the final nanoparticle size.

Add the metal salt solution to the Ammonium octanoate solution under vigorous stirring.

Adjust the pH of the resulting mixture by adding a base solution dropwise to induce the

precipitation of the metal hydroxide.

Transfer the final homogeneous solution to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-180 °C) for a

set duration (e.g., 12-24 hours) to allow for the hydrothermal growth of nanoparticles.

After the reaction, allow the autoclave to cool to room temperature.

Collect the nanoparticle product by centrifugation, wash it multiple times with deionized water

and ethanol to remove unreacted precursors and surfactant, and then dry it in an oven at a

low temperature (e.g., 60-80 °C).

Key Applications in Research and Development
Ammonium octanoate is a versatile compound with a range of applications stemming from its

chemical nature.
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Figure 3: Logical Flow from Properties to Applications.

Surfactant in Nanoparticle Synthesis: It acts as a capping agent to control the nucleation and

growth of nanoparticles, leading to the formation of stable colloidal systems.

Cell Membrane Studies: Its surfactant nature allows it to integrate into and disrupt lipid

bilayers, making it a tool for studying membrane dynamics, permeability, and for modeling

cellular toxicity.

Biotechnology: It serves as a carbon and nitrogen source for microbial cultivation, notably in

the production of medium-chain-length polyhydroxyalkanoates (PHAs), which are

biodegradable biopolymers.

Agrochemicals: It is utilized as an active ingredient in insecticides and nematocides for crop

protection.

Chemical Intermediate: It is a precursor in the manufacture of other chemical compounds,

such as zinc caprylate, which is used in personal care products and plastics.
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Photography: Historically used as a stabilizing additive in the manufacturing of photographic

emulsions.

Mechanism of Action: Surfactant-Membrane
Interaction
The primary mechanism of action for many of Ammonium octanoate's biological applications

is its activity as a surfactant. The molecule has a hydrophilic ammonium head and a

hydrophobic octyl tail. This amphiphilic structure allows it to interact with and disrupt the lipid

bilayers of cell membranes. The hydrophobic tails insert into the nonpolar core of the

membrane, while the hydrophilic heads interact with the aqueous environment and the polar

head groups of the lipids. This insertion disrupts the membrane's integrity, leading to increased

permeability, loss of cellular contents, and ultimately cell death, which underpins its

antimicrobial and insecticidal properties.
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Figure 4: Disruption of a Lipid Bilayer by Ammonium Octanoate.
(Note: tail.png and tail_red.png are placeholders for graphical representations of lipid and
surfactant tails, respectively.)
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Safety and Handling
Ammonium octanoate requires careful handling due to its potential hazards. The following

information is based on available GHS classifications.

Table 2: GHS Hazard Information for Ammonium Octanoate

Category Code Statement Pictogram

Signal Word --- Warning ---

Health Hazard H317
May cause an allergic

skin reaction
alt text

Environmental Hazard H400
Very toxic to aquatic

life
alt text

Source:

Precautionary Statements (Summary):

Prevention (P261, P272, P280): Avoid breathing dust. Contaminated work clothing should

not be allowed out of the workplace. Wear protective gloves.

Response (P302+P352, P333+P313): IF ON SKIN: Wash with plenty of water. If skin

irritation or rash occurs: Get medical advice/attention.

Environmental (P273, P391): Avoid release to the environment. Collect spillage.

Disposal (P501): Dispose of contents/container in accordance with local, state, and federal

regulations.

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.

Skin Contact: Remove contaminated clothing immediately. Wash off with soap and plenty of

water.
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Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Researchers should always consult the full Safety Data Sheet (SDS) before handling this

chemical and use appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, while working in a well-ventilated area or fume hood.

To cite this document: BenchChem. [Ammonium Octanoate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054343#ammonium-octanoate-cas-number-5972-
76-9-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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